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Compound Name: Cpda

Cat. No.: B1139236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the collection of whole blood using Citrate-

Phosphate-Dextrose-Adenine (CPDA-1) anticoagulant for research purposes. It includes

methodologies for blood collection, component processing, and storage, along with critical data

for maintaining sample integrity.

Introduction to CPDA-1
CPDA-1 is a widely used anticoagulant and preservative solution in blood banking and

research. Its formulation is designed to prevent coagulation and preserve the viability and

function of blood cells during storage.[1] The components of CPDA-1 each serve a specific

purpose:

Citrate: Acts as the primary anticoagulant by chelating calcium ions, which are essential for

the blood clotting cascade.[1][2]

Phosphate: Functions as a buffer to maintain the pH of the blood.[1][3]

Dextrose: Serves as a source of energy for red blood cells, supporting their metabolism

during storage.[1][3]

Adenine: Helps red blood cells synthesize ATP (Adenosine Triphosphate), which is crucial for

maintaining their structural integrity and viability, thereby extending their shelf life.[1]
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Whole blood collected in CPDA-1 can be stored for up to 35 days under refrigerated

conditions.[1][4]

Quantitative Data Summary
The following tables summarize key quantitative parameters for blood collection and storage

with CPDA-1.

Table 1: CPDA-1 Anticoagulant Volume and Blood Ratios

Parameter Value Reference

Ratio of Anticoagulant to
Blood

14 mL of CPDA-1 for every
100 mL of blood

[3]

Volume for 350 mL Blood Bag 49 mL of CPDA-1 [3][5]

| Volume for 450 mL Blood Bag | 63 mL of CPDA-1 |[3][5] |

Table 2: Storage Conditions and Shelf Life of Blood Components

Blood Component
Anticoagulant/Addi
tive

Storage
Temperature

Maximum Shelf
Life

Whole Blood CPDA-1 2°C to 6°C 35 days[4]

Red Blood Cells

(RBCs)
CPDA-1 2°C to 6°C 35 days

Red Blood Cells

(RBCs)
CPD-SAGM 2°C to 6°C 42 days[3]

Platelets -
22°C to 24°C with

agitation
5-7 days

| Fresh Frozen Plasma (FFP) | - | -30°C or colder | 1 year[4] |
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Protocol 1: Whole Blood Collection using CPDA-1
Objective: To collect whole blood from a subject using a CPDA-1 blood bag for downstream

research applications.

Materials:

CPDA-1 single blood bag (e.g., 450 mL capacity)

Tourniquet

Antiseptic wipes (e.g., 70% isopropyl alcohol, Betadine)

Sterile gauze

Phlebotomy needle (typically integrated with the blood bag)

Blood collection scale or balance

Tube stripper and heat sealer

Personal Protective Equipment (PPE): gloves, lab coat, face shield

Procedure:

Preparation: Ensure all materials are sterile and readily accessible. Label the blood bag with

the necessary subject identifiers and collection information according to your laboratory's

standard operating procedures.

Subject Preparation: Position the subject comfortably. Apply a tourniquet to the upper arm to

help visualize the vein.

Site Disinfection: Cleanse the venipuncture site vigorously with an antiseptic wipe. Allow the

area to air dry completely.

Venipuncture: Perform the venipuncture using the integrated needle. Ensure a steady blood

flow into the collection bag.
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Blood Mixing: Gently invert the blood bag several times (approximately 8-10 times) as soon

as blood begins to flow and continue to mix periodically throughout the collection. This

ensures the blood is thoroughly mixed with the CPDA-1 anticoagulant.

Monitoring Collection: Place the blood bag on a scale to monitor the volume of blood being

collected. Stop collection once the desired volume (e.g., 450 mL ± 10%) is reached.

Completion: Release the tourniquet and withdraw the needle. Apply pressure to the

venipuncture site with sterile gauze.

Sealing: Immediately seal the tubing of the blood bag using a heat sealer. Use a tube

stripper to push the blood from the tubing into the bag before sealing.

Storage: Store the collected whole blood at 2°C to 6°C.[4]

Protocol 2: Processing of Whole Blood to Obtain
Plasma, Buffy Coat, and Red Blood Cells
Objective: To separate whole blood collected in CPDA-1 into its primary components for

specific research needs.

Materials:

Collected unit of whole blood in CPDA-1

Refrigerated centrifuge with a swinging-bucket rotor

Sterile satellite bags (for triple or quad bag systems)

Plasma expressor

Sterile tubing welder (optional)

Laminar flow hood

Procedure:

Initial Centrifugation (Heavy Spin):
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Balance the centrifuge with the whole blood unit and a counterweight of equal mass.

Centrifuge the blood bag at a high speed (e.g., 5000 x g) for 10-15 minutes at 4°C. This

will separate the blood into three distinct layers: plasma (top), a thin "buffy coat" containing

white blood cells and platelets (middle), and red blood cells (bottom).

Plasma Extraction:

Carefully remove the centrifuged bag and place it in a plasma expressor.

Break the seal to an empty satellite bag.

Gently apply pressure to express the top plasma layer into the satellite bag, being careful

not to disturb the buffy coat layer.

Once most of the plasma is transferred, clamp and seal the tubing to the plasma bag. This

is now your plasma component. For Fresh Frozen Plasma (FFP), this plasma should be

frozen at -30°C or colder within 6 hours of collection.[4]

Buffy Coat Isolation (Optional):

The buffy coat layer can be carefully collected for the isolation of peripheral blood

mononuclear cells (PBMCs) or other white blood cells. This may involve expressing this

layer into a separate satellite bag.

Red Blood Cell Preparation:

The remaining component in the primary bag is the packed red blood cells (RBCs).

If an additive solution like SAGM is used to extend the shelf life of RBCs, it would be

introduced at this stage into the RBC bag.[3]

Seal the primary bag containing the RBCs.

Storage: Store each component under its appropriate conditions as detailed in Table 2.
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Phase 1: Blood Collection
Phase 2: Component Processing

Phase 3: Component Storage

Start: Prepare Subject & Materials

Perform Venipuncture

Collect Blood into CPDA-1 Bag
(Mix gently)

Seal Collection Bag

Centrifuge Whole Blood
(Heavy Spin) Express Plasma into Satellite Bag

Plasma
(Freeze at ≤ -30°C)

Isolate Buffy Coat (Optional)

Buffy Coat
(Process Immediately)

Red Blood Cells
(Refrigerate at 2-6°C)
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CPDA-1 Components

Mechanism of Action

Outcome

Citrate

Chelates Calcium Ions (Ca++)

Phosphate

Maintains pH

Dextrose

Provides Energy (Glycolysis)

Adenine

Supports ATP Synthesis

Prevents Coagulation Preserves RBC Viability & Function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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